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Compound of Interest

Compound Name:
2-(2-Hydroxy-5-

nitrophenoxy)acetic acid

Cat. No.: B8066175

Get Quote

Executive Summary
2-(2-Hydroxy-5-nitrophenoxy)acetic acid (CAS: 52427-09-5) is a specialized bifunctional

building block characterized by a catechol ether core, a nitro group at the 5-position, and a

carboxylic acid moiety.[1] Its primary utility in medicinal chemistry lies in its role as a precursor

for 1,4-benzodioxan-2-one scaffolds—a privileged structure in G-protein coupled receptor

(GPCR) ligands—and as a pharmacophore in the design of Aldose Reductase Inhibitors

(ARIs).

This guide details the protocols for cyclization, nitro-reduction, and downstream coupling,

providing a roadmap for transforming this small molecule into bioactive libraries targeting

adrenergic and serotonergic receptors.
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Property Specification

IUPAC Name 2-(2-Hydroxy-5-nitrophenoxy)acetic acid

CAS Number 52427-09-5

Molecular Formula C₈H₇NO₆

Molecular Weight 213.14 g/mol

Core Motif 4-Nitrocatechol mono-ether

Key Functionality
Nitro (reducible), Phenol (nucleophilic),

Carboxylic Acid (electrophilic)

Synthetic Logic: The "Ortho-Effect"
The strategic value of this compound stems from the ortho relationship between the free

hydroxyl group (-OH) and the carboxymethoxy group (-OCH₂COOH). Under acidic conditions,

this arrangement favors intramolecular esterification (lactonization), generating the 1,4-

benzodioxan-2-one core. Unlike 2-aminophenoxyacetic acid derivatives which form

benzoxazinones, this substrate strictly yields the oxygen-congeners (benzodioxanes), which

are critical for specific hydrogen-bond acceptor profiles in drug binding pockets.

Primary Application: Synthesis of 6-Nitro-1,4-
benzodioxan-2-one
The conversion of the open-chain acid to the bicyclic lactone is the foundational step for using

this molecule in library generation. The resulting lactone serves as an activated intermediate for

ring-opening reactions or as a stable scaffold for reduction.

Mechanism of Action (Chemical)
The reaction proceeds via acid-catalyzed Fisher esterification. The phenolic hydroxyl group

attacks the carbonyl carbon of the pendant acetic acid side chain, eliminating water to close the

six-membered ring.

Protocol: Acid-Catalyzed Cyclization
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Objective: Synthesis of 6-nitro-1,4-benzodioxan-2-one.

Reagents:

Substrate: 2-(2-Hydroxy-5-nitrophenoxy)acetic acid (1.0 eq)

Catalyst: p-Toluenesulfonic acid (pTSA) (0.1 eq)

Solvent: Toluene or Benzene (Anhydrous)

Apparatus: Dean-Stark trap (for water removal)

Step-by-Step Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol

(2.13 g) of 2-(2-Hydroxy-5-nitrophenoxy)acetic acid in 50 mL of anhydrous toluene.

Catalysis: Add 1 mmol (172 mg) of pTSA.

Reflux: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture

to reflux (110°C) with vigorous stirring.

Monitoring: Monitor water collection in the trap. The reaction is typically complete when water

evolution ceases (approx. 3–5 hours). Verify by TLC (Eluent: 50% EtOAc/Hexane; Product

R_f > Starting Material).

Work-up: Cool the reaction to room temperature. Wash the organic phase with saturated

NaHCO₃ (2 x 20 mL) to remove unreacted acid and catalyst.

Note: The lactone is sensitive to base hydrolysis; perform washes quickly and with cold

solutions.

Isolation: Dry the organic layer over MgSO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane to yield pale yellow crystals.

Expected Yield: 75–85%
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Secondary Application: Nitro-Reduction & Library
Expansion
Once the scaffold is established (either as the open acid or the closed lactone), the 5-nitro

group serves as a "handle" for diversification. Reducing the nitro group to an amine allows for

the introduction of sulfonamides, amides, or ureas—common motifs in high-affinity ligands.

Protocol: Chemoselective Nitro Reduction
Objective: Reduction of the nitro group without cleaving the ether linkages or the lactone (if

cyclized).

Reagents:

Substrate: Nitro-substituted intermediate

Reductant: Iron powder (Fe) (5.0 eq)

Solvent: Ethanol/Water (4:1) + Ammonium Chloride (NH₄Cl) (3.0 eq)

Methodology:

Suspend the nitro compound in Ethanol/Water.

Add NH₄Cl and Iron powder.

Heat to 80°C for 2 hours.

Filtration: Filter hot through a Celite pad to remove iron oxides.

Extraction: Concentrate the filtrate and extract with Ethyl Acetate.

Result: 6-Amino-1,4-benzodioxan-2-one (or the amino-acid form).

Pathway Visualization
The following diagram illustrates the divergent synthetic pathways available from the parent

compound.
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Caption: Synthetic derivation tree starting from 2-(2-Hydroxy-5-nitrophenoxy)acetic acid,

highlighting the critical cyclization and reduction pathways.

Medicinal Chemistry Context
Target Classes
The 1,4-benzodioxane motif derived from this acid is a "privileged structure" found in several

therapeutic classes:

Therapeutic Area Mechanism Drug Analogs
Role of 5-
Nitro/Amino Group

Hypertension / BPH -Adrenergic

Antagonists
Doxazosin, Piperoxan

Provides electronic

tuning of the aromatic

ring; Amino

derivatives allow side-

chain extension.

Depression / Anxiety
5-HT

Agonists
Flesinoxan, WB4101

Mimics the

catecholamine core;

improves metabolic

stability compared to

catechols.

Diabetes

Complications

Aldose Reductase

Inhibitors (ARI)
Epalrestat analogs

The carboxylic acid

moiety (in the open

form) binds to the

anion-binding pocket

of the enzyme.
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Structure-Activity Relationship (SAR) Insights
Electronic Effects: The 5-nitro group is strongly electron-withdrawing. In the open-chain form,

this increases the acidity of the phenol (pKa lowering), which can enhance binding

interactions in positively charged pockets (e.g., Aldose Reductase).

Conformational Constraint: Cyclization to the benzodioxanone locks the ethoxy side chain

into a coplanar conformation with the benzene ring. This restriction is often required for high-

affinity binding to adrenergic receptors, reducing the entropic penalty of binding.

Analytical Data & Validation
When synthesizing derivatives, use the following characteristic signals to validate the structure:

¹H NMR (DMSO-d₆):

Open Acid: Singlet at

4.7 ppm (-O-CH₂-COOH); Broad singlet at

10-11 ppm (Phenolic OH).

Cyclized Lactone: Singlet shifts to

4.9-5.0 ppm (Lactone -CH₂-); Disappearance of Phenolic OH signal.

IR Spectroscopy:

Open Acid: Broad -OH stretch (3200-3500 cm⁻¹), Acid C=O (1700-1725 cm⁻¹).

Cyclized Lactone: Sharp Lactone C=O (1760-1780 cm⁻¹); Disappearance of broad Acid -

OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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